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Compound of Interest

Compound Name: Boc-Leu-Ser-Thr-Arg-AMC

Cat. No.: B15624219

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorogenic peptide substrate

Boc-Leu-Ser-Thr-Arg-AMC, its physicochemical properties, and its applications in enzymatic

assays, particularly for Activated Protein C (APC) and the trypsin-like activity of the

proteasome. Detailed experimental protocols and a summary of a key signaling pathway are

included to facilitate its use in research and drug development.

Physicochemical Properties
Boc-Leu-Ser-Thr-Arg-AMC, also known as t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-

Arginine 4-Methyl-Coumaryl-7-Amide, is a synthetic peptide widely used as a fluorogenic

substrate in biochemical assays. Its cleavage by specific proteases releases the fluorescent

molecule 7-amino-4-methylcoumarin (AMC), which allows for the kinetic measurement of

enzyme activity.
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Property Value

Molecular Formula C₃₄H₅₂N₈O₁₀

Molecular Weight 732.82 g/mol

CAS Number 73554-93-5

Appearance White to off-white solid

Solubility Soluble in DMSO

Excitation Wavelength 340-380 nm

Emission Wavelength 440-460 nm

Applications in Enzymatic Assays
Boc-Leu-Ser-Thr-Arg-AMC is a versatile substrate for a range of serine proteases. Its primary

applications are in the measurement of Activated Protein C (APC) activity and the trypsin-like

activity of the 20S and 26S proteasomes. It has also been reported as a substrate for other

enzymes, including certain keratin-hydrolyzing enzymes.

Activated Protein C (APC) Assay
Activated Protein C is a crucial anticoagulant and cytoprotective enzyme. Assays measuring its

activity are vital in hematology and inflammation research. For the amidolytic activity of bovine

APC towards Boc-Leu-Ser-Thr-Arg-AMC, the following kinetic parameters have been

determined: a Kₘ of 3.3 x 10⁻⁴ M and a kcat of 8.4 s⁻¹. Optimal conditions for this assay are at

a pH of 8.5, with the presence of 0.1 M NaCl and 1 mM CaCl₂ being necessary for maximal

activity.

Proteasome Activity Assay
The proteasome is a multi-catalytic protease complex responsible for protein degradation in

eukaryotic cells. It possesses three main proteolytic activities: chymotrypsin-like, trypsin-like,

and caspase-like. Boc-Leu-Ser-Thr-Arg-AMC is a specific substrate for the trypsin-like activity,

which cleaves after basic amino acid residues.
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Experimental Protocols
Protocol 1: Measurement of Trypsin-Like Proteasome
Activity
This protocol outlines a method for measuring the trypsin-like activity of the proteasome in cell

lysates using Boc-Leu-Ser-Thr-Arg-AMC.

Materials:

Boc-Leu-Ser-Thr-Arg-AMC

DMSO

Assay Buffer: 20 mM Tris (pH 7.1 at 37°C), 50 mM NaCl, 2 mM β-mercaptoethanol

Cell lysate containing proteasomes

Proteasome inhibitor (e.g., MG132)

96-well black microplate

Fluorometric plate reader

Procedure:

Substrate Stock Solution Preparation: Prepare a 50 mM stock solution of Boc-Leu-Ser-Thr-
Arg-AMC in DMSO.

Working Substrate Solution Preparation: Prepare a 2X (e.g., 200 µM) working solution by

diluting the stock solution in pre-warmed (37°C) Assay Buffer.

Sample Preparation: Add up to 50 µL of cell lysate to individual wells of the 96-well plate. If

the sample volume is less than 50 µL, adjust the volume to 50 µL with Assay Buffer.

Control Preparation: For each sample, prepare a parallel control well containing a specific

proteasome inhibitor (e.g., 100 µM MG132). Pre-incubate the sample with the inhibitor for at

least 10 minutes before adding the substrate.
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Reaction Initiation: Add 50 µL of the 2X working substrate solution to each well to initiate the

reaction. The final substrate concentration will be 1X (e.g., 100 µM).

Fluorescence Measurement: Immediately place the plate in a fluorometric plate reader pre-

set to 37°C. Measure the fluorescence intensity kinetically for 20-30 minutes, with excitation

at ~360 nm and emission at ~460 nm.

Data Analysis: The rate of AMC release is proportional to the enzyme activity. Calculate the

trypsin-like proteasome activity by subtracting the rate of fluorescence increase in the

inhibitor-treated control wells from the rate in the untreated wells.

Signaling Pathway
Activated Protein C (APC) Cytoprotective Signaling
Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for studying the activity of APC, a key enzyme in

a significant cytoprotective signaling pathway. The binding of APC to the Endothelial Protein C

Receptor (EPCR) on the cell surface leads to the proteolytic cleavage and activation of

Protease-Activated Receptor 1 (PAR1). This initiates a cascade of intracellular signals that

result in anti-inflammatory, anti-apoptotic, and endothelial barrier-stabilizing effects.
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Caption: Activated Protein C (APC) signaling pathway.

Experimental Workflow
Enzymatic Assay Workflow
The following diagram illustrates the general workflow for conducting an enzymatic assay using

Boc-Leu-Ser-Thr-Arg-AMC.
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Caption: General workflow for a fluorogenic enzymatic assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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